tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. The compound is a piperidine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate is not fully understood. However, studies have shown that the compound acts on various molecular targets, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK/ERK pathway. The compound has been shown to inhibit the activity of these pathways, leading to the inhibition of tumor growth and the reduction of inflammation.
Biochemical and Physiological Effects:
Tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate has been shown to have various biochemical and physiological effects. In cancer research, the compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth. In inflammation research, the compound has been shown to reduce the production of pro-inflammatory cytokines and reduce inflammation. In neurological disorder research, the compound has been shown to improve cognitive function and reduce neuroinflammation.
Advantages and Limitations for Lab Experiments
Tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate has several advantages for lab experiments. The compound is easy to synthesize and has a high yield. It is also stable and can be stored for long periods of time. However, the compound has some limitations. It is relatively expensive compared to other compounds used in research, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate. One direction is to further investigate the compound's mechanism of action and molecular targets. Another direction is to explore the therapeutic potential of the compound in other diseases, such as cardiovascular disease and metabolic disorders. Additionally, research can be conducted to optimize the synthesis method of the compound and to develop more cost-effective methods of production.
Conclusion:
Tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate is a chemical compound that has shown promising results in scientific research for its potential as a therapeutic agent. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. Tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate has several advantages for lab experiments, but also has some limitations. Future research can be conducted to further explore the compound's therapeutic potential and to optimize its synthesis method.
Scientific Research Applications
Tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate has been extensively studied for its potential as a therapeutic agent. The compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In cancer research, tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate has been shown to inhibit tumor growth and induce apoptosis in cancer cells. In inflammation research, the compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, tert-butyl (tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate has been shown to improve cognitive function and reduce neuroinflammation.
properties
IUPAC Name |
tert-butyl (3R)-3-piperidin-4-yloxypyrrolidine-1-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O3/c1-14(2,3)19-13(17)16-9-6-12(10-16)18-11-4-7-15-8-5-11/h11-12,15H,4-10H2,1-3H3/t12-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVTZDQRIYKNYSF-GFCCVEGCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)OC2CCNCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@H](C1)OC2CCNCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl (3R)-3-(piperidin-4-yloxy)pyrrolidine-1-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.